Cas no 1805681-10-0 (7-Amino-6-iodo-1H-benzimidazole)

• Product Name: 7-Amino-6-iodo-1H-benzimidazole
• CAS No: 1805681-10-0
• MF: C₇H₆IN₃
• MW: 259.047112941742
• CID: 4825990
• Update Time: 2025-06-08

7-Amino-6-iodo-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 7-Amino-6-iodo-1H-benzimidazole

• Inchi： 1S/C7H6IN3/c8-4-1-2-5-7(6(4)9)11-3-10-5/h1-3H,9H2,(H,10,11)
• InChI Key： UJFIWRSLEDHARP-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1N)N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• XLogP3: 1.5
• Topological Polar Surface Area: 54.7

Additional information on 7-Amino-6-iodo-1H-benzimidazole

Introduction to 7-Amino-6-iodo-1H-benzimidazole (CAS No. 1805681-10-0)

7-Amino-6-iodo-1H-benzimidazole, identified by its Chemical Abstracts Service (CAS) number 1805681-10-0, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzimidazole family, a class of molecules widely recognized for their diverse biological activities and therapeutic potential. The presence of both amino and iodo substituents on the benzimidazole core imparts unique chemical properties, making it a valuable intermediate in the synthesis of biologically active agents.

The benzimidazole scaffold is a privileged structure in drug discovery, with numerous examples of benzimidazole derivatives exhibiting antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The introduction of an iodine atom at the 6-position of the benzimidazole ring enhances its reactivity, enabling further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high binding affinity and selectivity in drug candidates.

In recent years, 7-amino-6-iodo-1H-benzimidazole has been explored as a key building block in the development of novel therapeutic agents. Its amino group provides a nucleophilic center for further derivatization, allowing chemists to attach various pharmacophores or functional groups. This flexibility has made it particularly useful in the synthesis of small-molecule inhibitors targeting enzymes involved in critical biological pathways.

One of the most compelling applications of 7-amino-6-iodo-1H-benzimidazole is in the field of oncology. Benzimidazole derivatives have shown promise as inhibitors of kinases and other enzymes overexpressed in cancer cells. The iodine substituent facilitates palladium-catalyzed cross-coupling reactions, enabling the introduction of bulky groups that can improve solubility and metabolic stability. Such modifications are often crucial for enhancing drug-like properties and optimizing pharmacokinetic profiles.

Recent studies have highlighted the utility of 7-amino-6-iodo-1H-benzimidazole in the development of targeted therapies for solid tumors. Researchers have demonstrated that derivatives of this compound can selectively inhibit tyrosine kinases, which are implicated in tumor growth and angiogenesis. The ability to fine-tune the structure through iterative chemical modifications has led to the identification of lead compounds with improved efficacy and reduced toxicity compared to earlier generations.

The synthesis of 7-amino-6-iodo-1H-benzimidazole itself is an intriguing challenge that exemplifies modern synthetic strategies. Traditional methods often involve multi-step sequences starting from commercially available precursors such as o-nitroaniline or o-aminoaniline. However, advances in catalytic chemistry have enabled more efficient routes, including direct iodination followed by reduction and subsequent functionalization at other positions on the ring.

The role of computational chemistry in optimizing derivatives of 7-amino-6-iodo-1H-benzimidazole cannot be overstated. Molecular modeling techniques allow researchers to predict binding modes and interactions between potential drug candidates and their targets with high accuracy. This approach accelerates the discovery process by prioritizing compounds with favorable physicochemical properties and predicted biological activity.

In conclusion, 7-amino-6-iodo-1H-benzimidazole (CAS No. 1805681-10-0) represents a versatile scaffold with significant potential in medicinal chemistry. Its unique structural features enable diverse chemical modifications, making it an indispensable tool for designing novel therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies, compounds like 7-amino-6-iodo-1H-benzimidazole will undoubtedly play a pivotal role in advancing drug discovery efforts across multiple therapeutic areas.